Cas no 19454-90-1 (17alpha-Hydroxypregnenolone)

• Product Name: 17alpha-Hydroxypregnenolone
• CAS No: 19454-90-1
• MF: C₂₁H₃₂O₃
• MW: 332.476986885071
• CID: 123576
• Update Time: 2023-08-02

17alpha-Hydroxypregnenolone Chemical and Physical Properties

Names and Identifiers

• Pregn-5-en-20-one,3,17-dihydroxy-, (3b,17a)- (9CI)
• 17alpha-Hydroxypregnenolone
• 17-Hydroxypregnenolone
• 17-OH-pregnenolone
• 17-alpha-Hydroxypregnenolone
• 17a-Hydroxypregnenolone
• 17-Hydroxy-delta5-pregnenolone
• JERGUCIJOXJXHF-TVWVXWENSA-N
• 77ME40334S

• Inchi： 1S/C21H32O3/c1-13(22)21(24)11-8-18-16-5-4-14-12-15(23)6-9-19(14,2)17(16)7-10-20(18,21)3/h4,15-18,23-24H,5-12H2,1-3H3/t15-,16+,17-,18-,19-,20-,21-/m0/s1
• InChI Key： JERGUCIJOXJXHF-TVWVXWENSA-N
• SMILES： O[C@]1(C(C)=O)CC[C@H]2[C@@H]3CC=C4C[C@H](CC[C@]4(C)[C@H]3CC[C@@]21C)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 596
• XLogP3: 3.1
• Topological Polar Surface Area: 57.5

Experimental Properties

• Color/Form: Uncertain
• Solubility: Uncertain

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives